Cas no 1197956-64-1 (2,5-dichloro-4-(4-methyl-1-piperazinyl)-Pyrimidine)
1197956-64-1 structure
Product Name:2,5-dichloro-4-(4-methyl-1-piperazinyl)-Pyrimidine
CAS No:1197956-64-1
MF:C9H12Cl2N4
MW:247.12437915802
CID:1101441
PubChem ID:79633391
Update Time:2025-04-20
2,5-dichloro-4-(4-methyl-1-piperazinyl)-Pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 2,5-dichloro-4-(4-methyl-1-piperazinyl)-Pyrimidine
- 2,5-dichloro-4-(4-methyl-1-piperazinyl)Pyrimidine
- SCHEMBL1491746
- DA-27234
- 2,5-dichloro-4-(4-methylpiperazin-1-yl)pyrimidine
- QCBJEOXQJNDYDU-UHFFFAOYSA-N
- AKOS018190055
- 1197956-64-1
-
- Inchi: 1S/C9H12Cl2N4/c1-14-2-4-15(5-3-14)8-7(10)6-12-9(11)13-8/h6H,2-5H2,1H3
- InChI Key: QCBJEOXQJNDYDU-UHFFFAOYSA-N
- SMILES: ClC1=CN=C(N=C1N1CCN(C)CC1)Cl
Computed Properties
- Exact Mass: 246.0439018g/mol
- Monoisotopic Mass: 246.0439018g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 32.3Ų
2,5-dichloro-4-(4-methyl-1-piperazinyl)-Pyrimidine Related Literature
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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